Cas no 1552637-43-0 (Methyl 2-(chlorosulfonyl)cyclopentane-1-carboxylate)

• Product name: Methyl 2-(chlorosulfonyl)cyclopentane-1-carboxylate
• CAS No: 1552637-43-0
• MF: C₇H₁₁ClO₄S
• MW: 226.677840471268
• CID: 4605657
• PubChem ID: 83853182

Methyl 2-(chlorosulfonyl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(chlorosulfonyl)cyclopentane-1-carboxylate
• methyl 2-chlorosulfonylcyclopentane-1-carboxylate
• Methyl 2-(chlorosulfonyl)cyclopentane-1-carboxylate

• Inchi： 1S/C7H11ClO4S/c1-12-7(9)5-3-2-4-6(5)13(8,10)11/h5-6H,2-4H2,1H3
• InChI Key： AXFYZSWSTCZCQT-UHFFFAOYSA-N
• SMILES： ClS(C1CCCC1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 226.007
• Monoisotopic Mass: 226.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8
• XLogP3: 1.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 302.9±31.0 °C at 760 mmHg
• Flash Point: 137.0±24.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 2-(chlorosulfonyl)cyclopentane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on Methyl 2-(chlorosulfonyl)cyclopentane-1-carboxylate

Methyl 2-(chlorosulfonyl)cyclopentane-1-carboxylate (CAS No. 1552637-43-0): An Overview

Methyl 2-(chlorosulfonyl)cyclopentane-1-carboxylate (CAS No. 1552637-43-0) is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its distinctive chemical structure, which includes a cyclopentane ring, a chlorosulfonyl group, and a methyl ester functionality. These features contribute to its reactivity and versatility in synthetic chemistry.

The chemical formula of Methyl 2-(chlorosulfonyl)cyclopentane-1-carboxylate is C₈H₁₁ClO₄S, and it has a molecular weight of approximately 248.63 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available precursors such as cyclopentanone and methyl chloroformate. The synthesis process involves the formation of the cyclopentane ring, the introduction of the chlorosulfonyl group, and the esterification step to form the methyl ester.

One of the key applications of Methyl 2-(chlorosulfonyl)cyclopentane-1-carboxylate is in the development of pharmaceutical intermediates. The chlorosulfonyl group is particularly reactive and can participate in various chemical transformations, making it a valuable building block for the synthesis of complex molecules. Recent studies have shown that compounds derived from Methyl 2-(chlorosulfonyl)cyclopentane-1-carboxylate exhibit promising biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

In the field of agrochemicals, Methyl 2-(chlorosulfonyl)cyclopentane-1-carboxylate has been explored as an intermediate for the synthesis of herbicides and fungicides. The unique combination of functional groups in this compound allows for the design of molecules with enhanced selectivity and efficacy against target pests and pathogens. Researchers have reported that derivatives of Methyl 2-(chlorosulfonyl)cyclopentane-1-carboxylate show improved performance compared to traditional agrochemicals, with reduced environmental impact.

In materials science, Methyl 2-(chlorosulfonyl)cyclopentane-1-carboxylate has found applications in the development of functional polymers and coatings. The chlorosulfonyl group can be used to introduce sulfonate functionalities into polymer chains, which can enhance their solubility, thermal stability, and mechanical properties. These polymers have potential uses in various industries, including electronics, automotive, and construction.

The reactivity of Methyl 2-(chlorosulfonyl)cyclopentane-1-carboxylate has also been harnessed in the synthesis of advanced materials such as catalysts and sensors. The ability to functionalize surfaces with this compound can lead to the development of highly sensitive and selective detection systems for various analytes. Recent advancements in surface chemistry have demonstrated that Methyl 2-(chlorosulfonyl)cyclopentane-1-carboxylate-based materials can be used to create robust sensors for environmental monitoring and medical diagnostics.

Safety considerations are crucial when handling Methyl 2-(chlorosulfonyl)cyclopentane-1-carboxylate. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe storage and use. The compound should be stored in a cool, dry place away from incompatible materials such as strong bases and reducing agents. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

In conclusion, Methyl 2-(chlorosulfonyl)cyclopentane-1-carboxylate (CAS No. 1552637-43-0) is a versatile organic compound with a wide range of applications in pharmaceuticals, agrochemicals, materials science, and other fields. Its unique chemical structure and reactivity make it an attractive building block for the synthesis of complex molecules with diverse functionalities. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern chemistry.